Cas no 1795196-01-8 (N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795196-01-8
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5367776
• Update Time: 2025-10-29

N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H14N4O3/c1-15-7-8(13-14-15)11(16)12-6-10(17-2)9-4-3-5-18-9/h3-5,7,10H,6H2,1-2H3,(H,12,16)
• InChI Key： DDEYRDZGYJIEDG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(C2=CC=CO2)OC)=O)N=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.97±0.46(Predicted)

Additional information on N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795196-01-8)

N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795196-01-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a furanyl and methoxyethyl substituent on the triazole ring, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide have been subjects of extensive research due to its potential role in drug discovery. The compound’s structure incorporates elements that are known to enhance binding affinity and selectivity towards various biological targets. This has made it a valuable candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of triazole derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The presence of the furanyl group in N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide is particularly noteworthy, as furanyl-containing molecules are known to exhibit significant biological activity due to their ability to interact with specific enzymes and receptors.

The methoxyethyl substituent further enhances the compound’s pharmacological profile by influencing its solubility and metabolic stability. These structural features make N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide a versatile scaffold for medicinal chemists seeking to develop new drugs with improved pharmacokinetic properties.

Recent studies have highlighted the potential of N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide in modulating inflammatory pathways. In particular, its ability to interact with certain enzymes involved in the inflammatory response has been investigated in preclinical models. These findings suggest that the compound may have therapeutic potential in conditions characterized by chronic inflammation.

The compound’s mechanism of action appears to involve multiple pathways, including inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory mediators. By modulating their activity, N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide may help reduce inflammation and associated symptoms.

In addition to its anti-inflammatory properties, N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide has shown promise in preliminary studies related to neuroprotection. The triazole core is known to have neuroprotective effects due to its ability to scavenge reactive oxygen species (ROS) and protect neurons from oxidative damage. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The structural versatility of N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide also allows for further derivatization and optimization. Medicinal chemists can modify various parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This flexibility is crucial in the drug discovery process, where fine-tuning a lead compound can make the difference between a promising candidate and an effective therapeutic agent.

The synthesis of N-[2-(2-Furanyl)-2-methoxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. The use of modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows for detailed characterization of the compound’s structure.

In conclusion，N-[2-(2-Furanyl)-2-methoxyethyl] - N-METHYL - - - - - - - - - HETEROCEPHALIC TRIAZOLE CARBOXYLAMIDE CAS NO:1795196